BENGHE Safety Operating Guide

Check Availability & Pricing

Comprehensive Guide to the Proper Disposal of
NSC 13138

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: NSC 13138

Cat. No.: B181761

This document provides essential safety and logistical information for the proper handling and
disposal of NSC 13138 (also known as Cinchoninic acid or 4-Carboxyquinoline). The following
procedures are designed for researchers, scientists, and drug development professionals to
ensure safe laboratory practices and environmental protection.

Chemical and Safety Data

NSC 13138 is an endogenous metabolite. As with any laboratory chemical, it is crucial to be
aware of its properties and potential hazards before handling.

Table 1: Chemical and Physical Properties of NSC 13138

Property Value

CAS Number 486-74-8
Molecular Formula C10H7NO2
Molecular Weight 173.17 g/mol
Appearance Solid
Storage Temperature 4°C

Table 2: Hazard ldentification and Personal Protective Equipment (PPE)
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Recommended Personal

Hazard Category Description Protective Equipment

(PPE)
) o o Chemical-resistant gloves

Skin Irritation Causes skin irritation. .

(e.g., nitrile), lab coat.
o ] o Safety glasses with side

Eye Irritation Causes serious eye irritation. )

shields or goggles.
May cause respiratory Use in a well-ventilated area or

Respiratory Irritation T ]
irritation. with a fume hood.

Step-by-Step Disposal Protocol

The following protocol outlines the recommended procedure for the disposal of NSC 13138.
This process is designed to minimize risk to personnel and the environment.

Experimental Protocol: Disposal of Solid NSC 13138 Waste

o Step 1: Segregation and Collection
o Collect waste NSC 13138 in a designated, properly labeled, and sealed container.
o Do not mix with other chemical waste unless compatibility has been confirmed.
o The container should be made of a material compatible with acidic compounds.

o Step 2: Labeling

o Clearly label the waste container with "Hazardous Waste," the chemical name ("NSC
13138" or "Cinchoninic acid"), and the associated hazards (e.g., "Irritant”).

o Step 3: Storage
o Store the sealed waste container in a designated hazardous waste accumulation area.

o This area should be cool, dry, and well-ventilated, away from incompatible materials.
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e Step 4: Arrange for Professional Disposal

o Contact your institution's Environmental Health and Safety (EHS) office or a licensed
hazardous waste disposal contractor to arrange for pickup and disposal.

o Follow all institutional, local, state, and federal regulations for hazardous waste disposal.
Important Considerations:
e Do not dispose of NSC 13138 down the drain.

 In case of a spill, avoid generating dust. Carefully sweep up the solid material and place it in
the designated hazardous waste container.

e Always consult your institution's specific waste disposal guidelines, as they may have
additional requirements.

Workflow for Safe Handling and Disposal

The following diagram illustrates the logical workflow for the safe handling and disposal of NSC
13138 in a laboratory setting.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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